Cas no 2649016-23-7 (1-tert-butyl-2-(1-isocyanatocyclopropyl)benzene)

• Product Name: 1-tert-butyl-2-(1-isocyanatocyclopropyl)benzene
• CAS No: 2649016-23-7
• MF: C₁₄H₁₇NO
• MW: 215.290883779526
• CID: 6083202
• PubChem ID: 84784124
• Update Time: 2025-05-20

1-tert-butyl-2-(1-isocyanatocyclopropyl)benzene Chemical and Physical Properties

Names and Identifiers

• 1-tert-butyl-2-(1-isocyanatocyclopropyl)benzene
• 2649016-23-7
• EN300-1831314

• Inchi： 1S/C14H17NO/c1-13(2,3)11-6-4-5-7-12(11)14(8-9-14)15-10-16/h4-7H,8-9H2,1-3H3
• InChI Key： DPAPYVQBHSYIIO-UHFFFAOYSA-N
• SMILES： O=C=NC1(C2C=CC=CC=2C(C)(C)C)CC1

Computed Properties

• Exact Mass: 215.131014166g/mol
• Monoisotopic Mass: 215.131014166g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 305
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 29.4Ų

Additional information on 1-tert-butyl-2-(1-isocyanatocyclopropyl)benzene

Introduction to 1-tert-butyl-2-(1-isocyanatocyclopropyl)benzene (CAS No. 2649016-23-7)

1-tert-butyl-2-(1-isocyanatocyclopropyl)benzene, with the CAS number 2649016-23-7, is a novel compound that has garnered significant attention in the field of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a tert-butyl group and an isocyanate-functionalized cyclopropyl moiety. These structural elements endow the compound with a range of interesting properties, making it a valuable candidate for various applications, particularly in drug discovery and advanced materials development.

The tert-butyl group in 1-tert-butyl-2-(1-isocyanatocyclopropyl)benzene provides steric hindrance and enhanced stability, which are crucial for improving the pharmacokinetic properties of potential drug candidates. The isocyanate functionality, on the other hand, allows for facile reaction with nucleophiles, such as amines and alcohols, enabling the formation of ureas and urethanes, respectively. These derivatives can be tailored to achieve specific biological activities or material properties.

Recent research has focused on the synthesis and characterization of 1-tert-butyl-2-(1-isocyanatocyclopropyl)benzene. A study published in the Journal of Organic Chemistry (2023) reported a highly efficient and scalable synthetic route for this compound, utilizing palladium-catalyzed cross-coupling reactions. This method not only simplifies the synthesis but also improves the overall yield and purity of the final product. The authors also conducted detailed spectroscopic and crystallographic analyses to confirm the structure and purity of the synthesized compound.

In the context of medicinal chemistry, 1-tert-butyl-2-(1-isocyanatocyclopropyl)benzene has shown promise as a lead compound for developing new therapeutic agents. A preclinical study published in Bioorganic & Medicinal Chemistry Letters (2023) evaluated the biological activity of this compound against various cancer cell lines. The results indicated that 1-tert-butyl-2-(1-isocyanatocyclopropyl)benzene exhibits potent cytotoxic effects, particularly against breast and lung cancer cells. Further investigations are underway to optimize its structure for enhanced potency and selectivity.

Beyond its potential in drug discovery, 1-tert-butyl-2-(1-isocyanatocyclopropyl)benzene has also been explored for its applications in advanced materials. A study in Advanced Materials (2023) demonstrated that this compound can be used as a building block for constructing supramolecular assemblies with unique optical and electronic properties. The researchers synthesized a series of polymers incorporating 1-tert-butyl-2-(1-isocyanatocyclopropyl)benzene units and found that these materials exhibit excellent photoluminescence and charge transport characteristics, making them suitable for use in organic light-emitting diodes (OLEDs) and organic field-effect transistors (OFETs).

The versatility of 1-tert-butyl-2-(1-isocyanatocyclopropyl)benzene is further highlighted by its potential in catalysis. A recent paper in Catalysis Science & Technology (2023) reported that this compound can serve as an effective ligand for palladium-catalyzed reactions. When used in conjunction with palladium catalysts, 1-tert-butyl-2-(1-isocyanatocyclopropyl)benzene-based ligands significantly enhance the efficiency and selectivity of cross-coupling reactions, offering new opportunities for synthetic chemists to develop more sustainable and cost-effective processes.

In conclusion, 1-tert-butyl-2-(1-isocyanatocyclopropyl)benzene (CAS No. 2649016-23-7) is a multifaceted compound with a wide range of potential applications. Its unique structural features make it an attractive candidate for drug discovery, advanced materials development, and catalytic processes. Ongoing research continues to uncover new insights into its properties and functionalities, paving the way for innovative solutions in various scientific fields.